Cas no 65854-73-1 (2-Amino-5-chlorobenzophenone Oxime-d5)

• Product Name: 2-Amino-5-chlorobenzophenone Oxime-d5
• CAS No: 65854-73-1
• MF: C₁₃H₁₁ClN₂O
• MW: 251.723050355911
• CID: 4777088
• Update Time: 2025-07-21

2-Amino-5-chlorobenzophenone Oxime-d5 Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chlorobenzophenone Oxime-d5

• Inchi： 1S/C13H11ClN2O/c14-10-6-7-12(15)11(8-10)13(16-17)9-4-2-1-3-5-9/h1-8,17H,15H2/b16-13+/i2D,4D,6D,7D,8D
• InChI Key： GCAVNCINXJNLED-QGVNCAMVSA-N
• SMILES： C(=N/O)(/C1=CC=CC([2H])=C1[2H])\C1=C([2H])C(Cl)=C([2H])C([2H])=C1N

Additional information on 2-Amino-5-chlorobenzophenone Oxime-d5

Research Brief on 2-Amino-5-chlorobenzophenone Oxime-d5 (CAS: 65854-73-1): Recent Advances and Applications

2-Amino-5-chlorobenzophenone Oxime-d5 (CAS: 65854-73-1) is a deuterated derivative of 2-amino-5-chlorobenzophenone oxime, a compound of significant interest in pharmaceutical and chemical research due to its potential applications as an intermediate in drug synthesis and its utility in analytical chemistry as a stable isotope-labeled internal standard. Recent studies have explored its synthesis, characterization, and applications, particularly in the context of metabolic studies and pharmacokinetic research.

The synthesis of 2-Amino-5-chlorobenzophenone Oxime-d5 involves the incorporation of five deuterium atoms, which enhances its stability and makes it particularly useful for mass spectrometry-based analyses. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient production for research and industrial applications. These methodologies often involve multi-step organic synthesis, including halogenation, condensation, and isotopic exchange reactions.

In the realm of analytical chemistry, 2-Amino-5-chlorobenzophenone Oxime-d5 has been employed as an internal standard for the quantification of its non-deuterated counterpart in biological matrices. Its use significantly improves the accuracy and precision of mass spectrometric analyses, reducing matrix effects and enhancing detection limits. Recent publications highlight its application in the quantification of benzodiazepine derivatives and related compounds in human plasma, underscoring its importance in forensic and clinical toxicology.

Pharmacokinetic studies have leveraged the unique properties of 2-Amino-5-chlorobenzophenone Oxime-d5 to investigate the metabolic pathways of benzophenone-based pharmaceuticals. By tracing the deuterated compound, researchers can elucidate metabolic stability, identify potential drug-drug interactions, and assess the bioavailability of parent compounds. These insights are critical for the development of safer and more effective therapeutic agents.

Emerging research also explores the potential of 2-Amino-5-chlorobenzophenone Oxime-d5 in environmental chemistry, particularly in the detection and quantification of chlorinated organic pollutants. Its structural similarity to certain environmental contaminants makes it a valuable tool for method development and validation in environmental monitoring programs.

In conclusion, 2-Amino-5-chlorobenzophenone Oxime-d5 (CAS: 65854-73-1) continues to be a compound of significant interest across multiple scientific disciplines. Recent advancements in its synthesis and applications underscore its versatility and importance in pharmaceutical research, analytical chemistry, and environmental science. Ongoing studies are expected to further expand its utility, particularly in the development of novel analytical methods and therapeutic agents.